1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(triazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H17FN4O/c16-13-3-1-12(2-4-13)11-15(21)19-9-5-14(6-10-19)20-17-7-8-18-20/h1-4,7-8,14H,5-6,9-11H2
• InChI Key: OKGGYRUBOCBANY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2N=CC=N2)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C15H17FN4O
• Molecular Weight: 288.32 g/mol

Description

1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone, also known as TFE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFE is a synthetic compound that is primarily used in scientific research, and it has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of derivatives of the specified compound typically employs click chemistry approaches, leading to compounds characterized by IR, NMR, and MS studies. For instance, Govindhan et al. (2017) synthesized a related compound using click chemistry, focusing on its spectroscopic characterization and structural analysis through single crystal XRD, accompanied by Hirshfeld surface analysis to understand intermolecular interactions within the crystal structure (Govindhan et al., 2017). Such studies provide a foundation for understanding the chemical and physical properties of these compounds.

Biological Activities and Applications

Antimicrobial Activity

Compounds derived from the specified chemical structure have been evaluated for antimicrobial properties. Nagamani et al. (2018) synthesized novel derivatives and assessed their antimicrobial activity, showcasing the potential of these compounds in combating microbial infections (Nagamani et al., 2018).

Anticancer Activity

Another significant area of application is in anticancer research. Muniyappan et al. (2020) evaluated a series of novel derivatives for their cytotoxicity against cancer cell lines, finding that certain compounds displayed significant cytotoxicity. This was complemented by molecular docking studies to understand the interactions with biological targets (Muniyappan et al., 2020).

Molecular Docking and Pharmacokinetics

The interaction of these compounds with biological molecules has been explored using molecular docking studies. Govindhan et al. (2017) performed docking studies to elucidate the binding analysis of synthesized molecules with human serum albumin, aiming to understand the pharmacokinetics for further biological applications (Govindhan et al., 2017).